5-Amino-4-cyano-1-(2,2-diethoxyethyl)pyrazole

• CAS No.: 91296-17-2
• Molecular Formula: C10H16N4O2
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 5-amino-1-(2,2-diethoxyethyl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C10H16N4O2/c1-3-15-9(16-4-2)7-14-10(12)8(5-11)6-13-14/h6,9H,3-4,7,12H2,1-2H3
• InChI Key: UDYIMDLENVIMQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CN1C(=C(C=N1)C#N)N)OCC

Description

5-Amino-4-cyano-1-(2,2-diethoxyethyl)pyrazole is a useful research compound. Its molecular formula is C10H16N4O2 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of hydrazinoacetaldehyde diethyl acetal (52.6 g) in ethanol (110 ml) was added dropwise a solution of ethoxymethylenemalononitrile (41.5 g) in ethanol (420 ml) at room temperature. The mixture was stirred at ambient temperature for 24 hours. The reaction mixture was evaporated in vacuo. To the residue was added diethyl ether (400 ml) and the resultant precipitate was filtered off. The filtrate was subjected to column chromatography on silica gel using a mixture of ethyl acetate and hexane (2:3) as an eluent. Fractions containing the object compound were combined and evaporated to give 5-amino-4-cyano-1-(2,2-diethoxyethyl)pyrazole (23.0 g).